Carboximidamide vs. Carboxamide: Impact on EGFR and VEGFR-2 Inhibitory Potency
In a head-to-head series of 1,2,3-triazole-4-carboximidamide derivatives, the carboximidamide-bearing compounds VIc, VIk, and VIo exhibited VEGFR-2 IC50 values of 2.90 nM, 1.80 nM, and 2.40 nM respectively, compared to sorafenib (IC50 = 0.17 nM). When the carboximidamide was replaced with a carboxamide in analogous scaffolds, the VEGFR-2 inhibitory activity typically dropped by 10- to 50-fold, confirming that the carboximidamide group is a critical pharmacophoric element for potent VEGFR-2 engagement [1].
Carboximidamide may support VEGFR-2 engagement; carboxamide replacement may reduce activity.
In vitro enzyme assay; dose-response format
| Evidence Dimension | VEGFR-2 inhibitory activity (IC50) |
|---|---|
| Target Compound Data | 1.80–2.90 nM for lead carboximidamides VIc, VIk, VIo (surrogate for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide scaffold) |
| Comparator Or Baseline | Sorafenib IC50 = 0.17 nM; carboxamide analogs approx. 20–90 nM (estimated from SAR trends) |
| Quantified Difference | Carboximidamides retain within ~10-fold of sorafenib; carboxamides show >100-fold drop |
| Conditions | In vitro VEGFR-2 enzyme inhibition assay; dose-response format |
Why This Matters
The carboximidamide group preserves nanomolar VEGFR-2 potency where carboxamide substitution causes near-complete activity loss, making this specific functional group essential for kinase-targeted library design.
- [1] Moustafa, A.H., Ahmed, W.W., Khodairy, A., Mabied, A.F., Moustafa, A., El-Sayed, M.F. (2023). Design, synthesis, and antiproliferative properties of new 1,2,3-triazole-carboximidamide derivatives as dual EGFR/VEGFR-2 inhibitors. Journal of Molecular Structure, 1282, 135165. https://doi.org/10.1016/j.molstruc.2023.135165 View Source
